Cas no 2639418-24-7 (tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate)

• Product Name: tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate
• CAS No: 2639418-24-7
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 5665005
• PubChem ID: 165902715
• Update Time: 2025-11-01

tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27726125
• tert-butyl 2-[(3-bromo-5-methylpyridin-2-yl)amino]acetate
• 2639418-24-7
• tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate

• Inchi： 1S/C12H17BrN2O2/c1-8-5-9(13)11(14-6-8)15-7-10(16)17-12(2,3)4/h5-6H,7H2,1-4H3,(H,14,15)
• InChI Key： HSFKHWLTEVLCBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN=C1NCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.04734g/mol
• Monoisotopic Mass: 300.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate

Introduction to Tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate (CAS No. 2639418-24-7)

Tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate, a compound with the chemical identifier CAS No. 2639418-24-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both tert-butyl and 3-bromo-5-methylpyridin-2-yl substituents contributes to its unique chemical properties, making it a valuable candidate for further investigation.

The synthesis and characterization of this compound have been the focus of numerous research studies, particularly in the domain of medicinal chemistry. The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the reactivity and selectivity of the molecule. In contrast, the 3-bromo-5-methylpyridin-2-yl moiety introduces a bromine atom, which is often utilized in cross-coupling reactions, enhancing the compound's versatility in synthetic pathways.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new pharmaceuticals. The pyridine ring in Tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate is particularly noteworthy, as it serves as a scaffold for numerous bioactive molecules. The bromine substituent at the 3-position and the methyl group at the 5-position further enhance its pharmacological potential by influencing electronic distribution and molecular interactions.

The compound's aminoacetate moiety is another critical feature that contributes to its biological activity. Aminoacetates are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable in designing drugs with enhanced binding affinity and specificity. The combination of these structural elements suggests that Tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate could exhibit promising pharmacological effects.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyridine derivatives. Studies have demonstrated that these compounds can modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The structural features of Tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate, particularly the presence of both brominated and methylated pyridine rings, make it an attractive candidate for further pharmacological investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently. These methodologies not only highlight the compound's synthetic accessibility but also underscore its potential for industrial-scale production.

Evaluation of the compound's biological activity has been conducted through various in vitro assays. Initial studies have shown that it exhibits inhibitory effects on certain enzymes and receptors relevant to human health conditions. The tert-butyl group's steric influence appears to enhance binding interactions with target proteins, leading to potent pharmacological responses. Additionally, the bromine atom at the 3-position facilitates further derivatization, allowing researchers to fine-tune its biological profile.

The future prospects of Tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate are vast and multifaceted. Ongoing research aims to explore its potential as a lead compound for drug development by modifying its structure through computational modeling and experimental synthesis. The integration of artificial intelligence (AI) tools has accelerated the discovery process by predicting novel analogs with enhanced pharmacological properties.

In conclusion, Tert-butyl 2-(3-bromo-5-methylpyridin-2-yl)aminoacetate represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activity. Its synthesis, characterized by advanced organic methodologies, underscores its feasibility for industrial applications. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a pivotal role in developing next-generation pharmaceuticals.